2-(5-acetyl-2-isobutoxybenzyl)malonamide

• IUPAC Name: 2-[[5-acetyl-2-(2-methylpropoxy)phenyl]methyl]propanediamide
• InChI: InChI=1S/C16H22N2O4/c1-9(2)8-22-14-5-4-11(10(3)19)6-12(14)7-13(15(17)20)16(18)21/h4-6,9,13H,7-8H2,1-3H3,(H2,17,20)(H2,18,21)
• InChI Key: FPLDAVADDQYEDS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=C(C=C(C=C1)C(=O)C)CC(C(=O)N)C(=O)N
• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol

Description

2-(5-Acetyl-2-isobutoxybenzyl)malonamide is a malonamide derivative characterized by a central malonamide core (NH$2$C(O)CH$2$C(O)NH$_2$) substituted with a 5-acetyl-2-isobutoxybenzyl group. This structure confers unique physicochemical properties, including hydrogen-bonding capacity from the malonamide moiety and lipophilicity from the acetyl and isobutoxy substituents.

Synthetic routes for similar malonamides often involve condensation reactions between amines and activated esters, as seen in the preparation of malonamide-containing peptidomimetics or metal-binding conjugates .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Malonamide Derivatives

Compound	Key Substituents/Linkers	Target Enzymes/Applications	Potency (Ki or IC$_{50}$)	Selectivity Notes
2-(5-Acetyl-2-isobutoxybenzyl)malonamide	5-Acetyl, 2-isobutoxybenzyl	Hypothesized: Factor Xa, AChE/BChE*	N/A (extrapolated)	Likely enhanced solubility vs. glycinamide analogs
Malonamide-linked fXa inhibitors (e.g., 19b, 22b)	Meta-benzamidine (P1), 2',4'-difluoro-biphenyl (P4)	Factor Xa, AChE/BChE	Low nM (Factor Xa), µM (AChE/BChE)	High fXa selectivity (>1000x vs. thrombin)
Glycinamide-linked fXa inhibitors	Glycinamide linker	Factor Xa	~10-fold weaker than malonamide analogs	Reduced selectivity
Diethyl 2-(N-Boc-amino)malonate	Ethoxyethoxyethyl, tert-butoxycarbonyl	Metal chelation/imaging probes	N/A	Designed for radiopharmaceutical use

*Hypothesized based on structural similarity to compounds in .

Key Research Findings and Implications

Malonamide vs. Glycinamide Linkers : Malonamide-based inhibitors exhibit superior Factor Xa potency and selectivity due to their conformational flexibility and enhanced enzyme interactions .

Substituent Effects : Bulky, electron-deficient groups (e.g., 2',4'-difluoro-biphenyl in or 5-acetyl in the target compound) improve target engagement by filling hydrophobic enzyme pockets.